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Compound of Interest

Compound Name: (R)-gamma-Valerolactone

CAS No.: 37031-30-4; 58917-25-2

Cat. No.: B2831115

Get Quote

A Technical Standard for Pharmaceutical Research
Part 1: Executive Technical Summary
(R)-gamma-Valerolactone ((R)-GVL) presents a unique duality in modern pharmaceutical

research. Chemically, it is a high-value chiral building block and a "green" dipolar aprotic

solvent derived from lignocellulosic biomass.[1] Legally, however, it exists in a precarious gray

zone.[2] While GVL itself is not a Schedule I controlled substance under the US Controlled

Substances Act (CSA), it is a metabolic prodrug to gamma-hydroxyvaleric acid (GHV), a

structural and functional analogue of GHB (gamma-hydroxybutyrate).

For researchers, this creates a "constructive liability." If (R)-GVL is mishandled, diverted, or

insufficiently documented, it may be prosecuted under the Federal Analogue Act (21 U.S.C. §

813) as a controlled substance analogue intended for human consumption.

This guide establishes the Standard of Care for handling (R)-GVL, integrating strict chain-of-

custody protocols with high-precision chiral validation to ensure scientific reproducibility and

legal immunity.
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Part 2: The Legal & Metabolic Nexus
To understand the compliance requirement, one must understand the metabolic activation that

triggers the legal risk. Unlike GBL (gamma-butyrolactone), which converts directly to GHB, GVL

converts to GHV (4-methyl-GHB).[3][4][5][6]

2.1 The Metabolic Pathway (DOT Diagram)
The following diagram illustrates the metabolic conversion that subjects GVL to "Analogue"

scrutiny.
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Figure 1: Metabolic activation of GVL to GHV.[5] The red node (GHV) represents the compound

triggering Analogue Act provisions if human consumption is implied.

2.2 Regulatory Status by Jurisdiction[3][6][7]
Jurisdiction Regulatory Classification Research Implication

United States

Not Scheduled (List Chemical

Watch). Subject to Analogue

Act if intended for

consumption.[8]

Strict "Not for Human Use"

labeling required. Diversion

control mandatory.

European Union
Not Scheduled (REACH

Registered).

Standard chemical handling.[1]

Monitoring for diversion to illicit

markets recommended.

Canada
Schedule VI (Precursor Control

Regulations - Class A).

Requires End-Use Declaration.

Import/Export permits may

apply.

China General Chemical.
Standard hazardous chemical

management (Flammable).
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Part 3: Compliance & Custody Protocols
To mitigate the risk of "constructive intent" under the Analogue Act, laboratories must

implement a Defensive Documentation Strategy.

3.1 Procurement & Chain of Custody
Vendor Qualification: Purchase only from ISO 17034 accredited reference material

producers or established chemical suppliers (e.g., Sigma-Aldrich, Cayman Chemical). Avoid

"gray market" or direct-to-consumer online marketplaces.

End-User Statement (EUS): Regardless of vendor requirements, generate an internal EUS

stating:

Specific Research Purpose: (e.g., "Chiral synthesis intermediate for Polymer X").

Volume Justification: Match purchase volume to experimental design.

Non-Human Clause: Explicitly state "Material is for in-vitro / synthetic use only. Not for

clinical or in-vivo application."[9]

3.2 Storage & Access Control
Physical Security: Store (R)-GVL in a locked flammables cabinet. Access should be

restricted to authorized personnel only.

Inventory Logging: Maintain a running log of usage (mL used, date, user, experiment ID).

Discrepancies in volume (>5%) must be investigated immediately to rule out diversion.

Part 4: Scientific Integrity – Chiral Validation Standards
Commercial GVL is often racemic. For pharmaceutical applications, the (R)-enantiomer is

frequently the bioactive or desired metabolic probe. Using racemic GVL in place of (R)-GVL

invalidates metabolic data and safety profiles.

The Protocol: You must validate the enantiomeric excess (% ee) of incoming raw materials

before use.

4.1 Analytical Method: Chiral GC-FID
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Rationale: Gas Chromatography provides superior resolution for volatile lactones compared to

HPLC.

Instrument Parameters:

System: Agilent 7890B GC (or equivalent) with FID.

Column: Cyclodex-B (30 m x 0.25 mm x 0.25 µm) or equivalent

-cyclodextrin phase.

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split mode (50:1), 250°C.

Oven Program:

Hold 50°C for 2 min.

Ramp 2°C/min to 140°C.

Hold 140°C for 5 min.

Detection: FID @ 280°C.

Validation Workflow (DOT Diagram):
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Figure 2: Quality Control workflow for verifying stereochemical purity of (R)-GVL.

Part 5: Handling & Safety Specification
(R)-GVL is a Class 3 Flammable Liquid. While less volatile than GBL, it presents specific

hazards.
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Safety Data Sheet (SDS) Summary:

CAS Number: 58917-26-3 (Specific to (R)-isomer) / 108-29-2 (Racemic).

GHS Classification:

Flammable Liquid (Category 4) - Note: Flash point is ~81°C, often classified as

combustible rather than highly flammable depending on regional standards (e.g., OSHA

vs. CLP).

Eye Irritation (Category 2A).[10]

PPE Requirements: Nitrile gloves (0.11 mm thickness, breakthrough >480 min), safety

goggles, flame-retardant lab coat.

Disposal Protocol: Do NOT dispose of (R)-GVL down the drain.

Collect in a dedicated "Non-Halogenated Organic Solvent" waste stream.

Label waste container clearly to prevent mixing with strong oxidizers (risk of exothermic

reaction).

Incineration is the preferred method of destruction to ensure no environmental leaching or

diversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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